Cas no 1805505-41-2 (2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805505-41-2
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4878904
• Update Time: 2025-05-20

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H9F2N3O/c10-9(11)7-1-5(4-15)6(2-12)8(3-13)14-7/h1,9,15H,3-4,13H2
• InChI Key： FYFRQAVRAKHRPN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=C(C#N)C(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: -0.8
• Topological Polar Surface Area: 82.9

Additional information on 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol

Comprehensive Overview of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805505-41-2)

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805505-41-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a cyano group, and a difluoromethyl substituent, which contribute to its versatile reactivity and applications. Researchers are increasingly interested in this molecule due to its structural complexity and potential as a building block for drug discovery and material science.

The chemical structure of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol offers multiple sites for modification, making it valuable for synthesizing novel compounds. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, a key consideration in modern medicinal chemistry. This characteristic aligns with current trends in pharmaceutical development, where fluorinated molecules represent nearly 30% of all FDA-approved drugs in recent years.

In the field of agrochemicals, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol shows promise as an intermediate for developing new crop protection agents. The pyridine core structure is common in many commercial pesticides, and the additional functional groups may contribute to improved efficacy or reduced environmental impact. This is particularly relevant given growing concerns about sustainable agriculture and the need for more selective, less persistent agrochemicals.

From a synthetic chemistry perspective, the cyano group in 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol offers opportunities for further transformations, such as hydrolysis to carboxylic acids or reduction to primary amines. These transformations are frequently searched topics in chemical databases, reflecting the compound's utility in multi-step synthesis. The aminomethyl functionality also provides a handle for conjugation or further derivatization, making this molecule a versatile scaffold for combinatorial chemistry approaches.

The physicochemical properties of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol contribute to its handling and application characteristics. While specific data may vary depending on the form (crystalline powder, solution, etc.), researchers should consider factors such as solubility, stability under various conditions, and compatibility with common reaction media. These practical considerations are often overlooked in initial literature searches but become critical during actual laboratory work.

Current market trends indicate growing demand for specialized heterocyclic compounds like 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol. Pharmaceutical companies are particularly interested in such building blocks to accelerate their drug discovery pipelines. The compound's CAS number (1805505-41-2) serves as a unique identifier in chemical databases and procurement systems, facilitating precise searches among researchers and procurement specialists.

Quality control aspects of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol are crucial for research applications. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed to verify purity and identity. These analytical parameters are frequently searched in conjunction with the compound name, reflecting researchers' need for reliable characterization data before incorporating the material into their work.

Safety considerations for handling 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol should follow standard laboratory protocols for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment and ventilation are recommended when working with this material. Such safety information is increasingly sought after in chemical databases, as research institutions emphasize workplace safety and regulatory compliance.

The synthesis of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Published literature and patents may provide specific routes, with yields and purification methods being common points of inquiry among synthetic chemists. Optimization of these synthetic procedures remains an active area of research, particularly for scale-up purposes.

Looking forward, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol is well-positioned to play a role in emerging areas of chemical research. Its structural features align with current interests in fragment-based drug discovery, where small, functionalized molecules serve as starting points for lead optimization. The compound's potential applications in materials science, particularly in the development of specialty polymers or ligands for catalysis, represent another promising direction for future investigation.

For researchers seeking 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol, it's important to verify suppliers' certificates of analysis and storage conditions. The compound's stability may vary depending on the form supplied (free base, salt form, etc.), and these practical considerations often form the basis of researcher inquiries when sourcing specialized chemicals.

In conclusion, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805505-41-2) represents a valuable addition to the toolkit of medicinal chemists, agrochemical researchers, and synthetic organic chemists. Its unique combination of functional groups and potential for diverse applications ensure continued interest from both academic and industrial research communities. As chemical research progresses toward more sophisticated and targeted molecules, compounds like this will likely play increasingly important roles in scientific advancement.